Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

thioridazine hydrochloride stock solution
storage

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Thioridazine Hydrochloride

Cat. No.: S002471

Storage & Handling Guidelines

Proper storage is critical for maintaining the stability of thioridazine hydrochloride. The consensus from

multiple suppliers is summarized in the table below.

Aspect Recommendation

Solid Form Storage Desiccate at room temperature (RT) or 2-8°C; protect from light
[1] [2] [3]-

Hygroscopicity Hygroscopic; must be stored in a desiccator [2].

Reconstituted Stock Solution Aliquot and freeze at -20°C; stable for up to 3-6 months [4] [2].

(DMSO)

Shipping Can be transported at room temperature [5].

Solubility & Stock Solution Preparation

A key step for experimental success is correctly preparing the stock solution. Below are the physical

characteristics and recommended solvents.
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Property Specification / Value

Molecular Weight 407.04 g/mol [4] [1] [5]

CAS Number 130-61-0 [4] [1] [5]

Solubility in DMSO 81-100 mg/mL (198.99 - 245.68 mM) [4] [5] [6]
Solubility in Water 25-40 mg/mL (61.41 - 98.27 mM) [2] [6]

For preparing stock solutions:

e DMSO Stock: Thioridazine hydrochloride is highly soluble in DMSO. Solutions at 10-100 mM are
commonly used for in vitro studies [4] [1] [5].

¢ Handling Note: Hygroscopic DMSO can absorb moisture and may impact solubility; it is
recommended to use newly opened DMSO for preparing stock solutions [4].

Common Troubleshooting Guide

Here are solutions to frequently encountered problems in the lab:

e Problem: Precipitate Forming in Stock Solution

o Solution: Ensure the solution is warmed and mixed thoroughly upon reconstitution. Vortexing or
a brief warm water bath can help. Always use fresh, dry DMSO. If precipitate persists, the
compound may have degraded due to moisture or improper storage.

e Problem: Inconsistent Cell Assay Results

o Solution: Check the age of your stock solution. For consistent results, prepare fresh aliquots
from the solid powder. Avoid repeated freeze-thaw cycles of stock solutions. Confirm the final
concentration of the compound in your assay, ensuring the DMSO concentration is kept
constant and low (typically <0.1-1%) across all treatment groups.

¢ Problem: Compound Appears Discolored

o Solution: The pure solid should be white to off-white [4] [2]. Discoloration (e.g., yellow or brown)
suggests degradation due to exposure to light, air, or moisture. Discard the batch and use a
new, properly stored sample.
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Experimental Protocols

For your in vitro and in vivo experiments, you can adapt the following standardized protocols.

Protocol 1: In Vitro Cell Viability Assay (from [4])

This protocol is used to assess the compound's antiproliferative effects.

e Stock Solution: Prepare a 10-100 mM stock of Thioridazine hydrochloride in DMSO.

¢ Cell Plating: Plate gastric cancer cells (e.g., NCI-N87, AGS) in an appropriate culture medium.

e Treatment: Treat cells with a range of Thioridazine concentrations (e.g., 0.01 - 100 uM). Include a
vehicle control (DMSO at the same final concentration as treated groups).

¢ Incubation: Incubate the cells for 48 hours.

¢ Viability Measurement: Assess cell viability using your preferred method (e.g., MTT, CellTiter-Glo).

Protocol 2: In Vivo Administration in Mice (from [4])

This protocol outlines a common method for preparing a formulation for intraperitoneal (i.p.) injection in

mouse studies.

¢ Formulation:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

¢ Preparation:
o Add 100 pL of DMSO stock solution (e.g., 20.8 mg/mL) to 400 uL of PEG300 and mix evenly.
o Add 50 pL of Tween-80 and mix until clear.
o Add 450 pL of saline to reach a final volume of 1 mL.

e Dosage: A dose of 25 mg/kg administered via i.p. injection every three days has been used in tumor-

bearing mouse models [4].

o

[¢]

[¢]

[e]

This workflow outlines the key stages of using thioridazine HCI in a preclinical research setting, from

solution preparation to data analysis:
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Key Research Applications & Mechanisms

Thioridazine hydrochloride has several well-characterized mechanisms of action in research settings,

which are important for troubleshooting unexpected biological results.

Application Proposed Mechanism |/ Key Findings Reference
Antipsychotic Orally active antagonist of dopamine receptor D2 family proteins. [4]
Research

Cancer Research Inhibits PI3K-Akt-mTOR pathway; induces apoptosis and G1 cell [4] [1]

cycle arrest; selectively targets cancer stem cells (CSCs).

Antibacterial Shows growth inhibition of antibiotic-sensitive and multidrug- [4]
Research resistant strains of A. baumannii.

The following diagram illustrates the primary signaling pathways that thioridazine HCI is known to modulate

in cancer cell research:
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Critical Reminders for Researchers

¢ For Research Use Only: This compound is strictly for research purposes and is not for human,
veterinary, diagnostic, or therapeutic use [4] [5].

¢ Controlled Substance: Be aware that this product may be a controlled substance and subject to
sales restrictions in your territory [4] [7].

¢ Safe Handling: Please consult the Safety Data Sheet (SDS) before use. The solid compound is
classified as Acute Tox. 4 Oral [2] [7].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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